Cas no 107-55-1 (Phosphorodithioic acid,O,O-bis(1-methylpropyl) ester)

• Product Name: Phosphorodithioic acid,O,O-bis(1-methylpropyl) ester
• CAS No: 107-55-1
• MF: C₈H₁₉O₂PS₂
• MW: 242.339020967484
• CID: 156852
• PubChem ID: 36561
• Update Time: 2025-04-19

Phosphorodithioic acid,O,O-bis(1-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,O,O-bis(1-methylpropyl) ester
• Di(butan-2-yloxy)-sulfanyl-sulfanylidenephosphorane
• O,O-di-sec-butyl hydrogen dithiophosphate
• O,O-dibutan-2-yl hydrogen phosphorodithioate
• Einecs 203-501-4
• Dithiophosphoric acid O,O-di-sec-butyl ester
• Phosphorodithioic acid O,O-bis(1-methylpropyl) ester
• Zinc bis(O,O-di-sec-butyl) bis(dithiophosphate)
• Phosphorodithioic acid, O,O-bis(1-methylpropyl) ester
• SCHEMBL3872317
• PHOSPHORODITHIOIC ACID O,O'-DI-SEC-BUTYL ESTER
• 681H3G290Q
• NS00041136
• 13192-40-0
• 2YC5H316AI
• Di(butan-2-yloxy)-sulfanyl-sulfanylidene-lambda5-phosphane
• UNII-681H3G290Q
• 107-55-1
• EINECS 236-151-6
• Q27896621
• CMS-41
• DTXSID50883300
• NSC 207833
• disecbutyl dithiophosphate

• Inchi： 1S/C8H19O2PS2/c1-5-7(3)9-11(12,13)10-8(4)6-2/h7-8H,5-6H2,1-4H3,(H,12,13)
• InChI Key： YJNALOLHXQQOIK-UHFFFAOYSA-N
• SMILES： SP(OC(C)CC)(OC(C)CC)=S

Computed Properties

• Exact Mass: 242.05657
• Monoisotopic Mass: 242.05640919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 18.46